Cas no 1261968-07-3 (5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol
• CAS No: 1261968-07-3
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18315147
• CID: 2766594
• PubChem ID: 53220888
• Update Time: 2025-06-15

5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-FLUORO-4-METHOXYPHENYL)-2-METHOXYPHENOL
• 1261968-07-3
• 3'-Fluoro-4,4'-dimethoxy[1,1'-biphenyl]-3-ol
• MFCD18315147
• 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol, 95%
• DTXSID90685582
• 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol

• MDL： MFCD18315147
• Inchi： 1S/C14H13FO3/c1-17-13-5-3-9(7-11(13)15)10-4-6-14(18-2)12(16)8-10/h3-8,16H,1-2H3
• InChI Key： CLQOJXAYNZIIAF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)OC)OC

Computed Properties

• Exact Mass: 248.08487243Da
• Monoisotopic Mass: 248.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol

Research Brief on 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol (CAS: 1261968-07-3): Recent Advances and Applications

The compound 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol (CAS: 1261968-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents, leveraging its ability to modulate key signaling pathways.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the synthetic routes to 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol, emphasizing improvements in yield and purity through optimized catalytic processes. For instance, a 2023 study demonstrated a palladium-catalyzed coupling reaction that achieved a 92% yield, significantly enhancing the scalability of this compound for preclinical studies. These advancements are critical for ensuring a reliable supply of high-quality material for further pharmacological evaluation.

In terms of biological activity, 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol has shown potent inhibitory effects on cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB) pathways, as reported in a recent European Journal of Pharmacology article. These findings suggest its potential as a lead compound for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro studies indicate selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of epidermal growth factor receptor (EGFR), positioning it as a candidate for targeted cancer therapy.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol. A 2024 Drug Metabolism and Disposition study identified rapid hepatic metabolism as a limiting factor for its oral bioavailability. Researchers are now exploring prodrug strategies and nanoformulations to address these issues, with some success in preclinical models. These efforts underscore the compound's potential while highlighting the need for further innovation in drug delivery systems.

In conclusion, 5-(3-Fluoro-4-methoxyphenyl)-2-methoxyphenol represents a compelling case study in the intersection of chemical synthesis and therapeutic discovery. Its dual activity against inflammatory and oncogenic targets, combined with recent synthetic breakthroughs, positions it as a valuable tool for both basic research and drug development. Future studies should focus on translational research to bridge the gap between bench findings and clinical applications, particularly in personalized medicine approaches for inflammation-driven cancers.